Cas no 303987-65-7 (4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone)

• Product Name: 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone
• CAS No: 303987-65-7
• MF: C₁₀H₁₂Br₂N₂O₂
• MW: 352.022480964661
• CID: 6787541
• PubChem ID: 1474911
• Update Time: 2025-08-02

4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• cid_1474911
• CHEMBL1377682
• Bionet1_003408
• HMS578G10
• 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)pyridazin-3-one
• 303987-65-7
• AKOS005078534
• 4,5-dibromo-2-(2-keto-3,3-dimethyl-butyl)pyridazin-3-one
• 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3-pyridazinone
• 4,5-bis(bromanyl)-2-(3,3-dimethyl-2-oxidanylidene-butyl)pyridazin-3-one
• BDBM68131
• MLS000721045
• 11N-359S
• SMR000335236
• 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-2,3-dihydropyridazin-3-one
• 4,5-DIBROMO-2-(3,3-DIMETHYL-2-OXO-BUTYL)-2H-PYRIDAZIN-3-ONE
• HMS2697N20
• 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone

• Inchi： 1S/C10H12Br2N2O2/c1-10(2,3)7(15)5-14-9(16)8(12)6(11)4-13-14/h4H,5H2,1-3H3
• InChI Key： DMLROGGDQNEWBV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN(C1=O)CC(C(C)(C)C)=O)Br

Computed Properties

• Exact Mass: 351.92450g/mol
• Monoisotopic Mass: 349.92655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone

Research Brief on 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone (CAS: 303987-65-7)

4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone (CAS: 303987-65-7) is a pyridazinone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique brominated pyridazinone core and oxobutyl side chain, has been investigated for its biological activities, including antimicrobial, antifungal, and herbicidal properties. Recent studies have explored its mechanism of action, synthetic pathways, and structure-activity relationships (SAR) to optimize its efficacy and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of pyridazinone derivatives, including 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone, and evaluated their antimicrobial activity against drug-resistant bacterial strains. The compound exhibited moderate to strong inhibitory effects against Staphylococcus aureus and Escherichia coli, with MIC values ranging from 8 to 32 µg/mL. Molecular docking studies suggested that the compound interacts with bacterial DNA gyrase, a key enzyme in DNA replication, highlighting its potential as a novel antibiotic scaffold.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the herbicidal activity of 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone. The study demonstrated that the compound effectively inhibits the growth of common weeds such as Amaranthus retroflexus and Echinochloa crus-galli at concentrations as low as 50 ppm. The researchers attributed this activity to the compound's ability to disrupt photosynthesis by targeting the D1 protein in the photosystem II complex. These findings position the compound as a promising candidate for the development of next-generation herbicides.

From a synthetic perspective, advancements have been made in the efficient production of 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone. A 2022 patent (WO2022156789) described a novel one-pot synthesis method that reduces the number of steps and improves yield compared to traditional approaches. The method involves the bromination of 2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone using N-bromosuccinimide (NBS) in acetic acid, achieving yields of up to 85%. This innovation could facilitate large-scale production and further exploration of the compound's applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties and safety profile of 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone. Preliminary toxicology studies in animal models have indicated potential hepatotoxicity at high doses, necessitating further structural modifications to enhance its therapeutic index. Ongoing research is also exploring the compound's potential in other areas, such as anticancer and anti-inflammatory applications, leveraging its unique chemical scaffold.

In conclusion, 4,5-dibromo-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone (CAS: 303987-65-7) represents a versatile and promising compound in the fields of medicinal chemistry and agrochemicals. Recent studies have elucidated its mechanisms of action, improved synthetic routes, and expanded its potential applications. Future research should focus on addressing its toxicity concerns and further exploring its therapeutic and agricultural potential to unlock its full value.